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Compound of Interest

Compound Name: Marsdenoside B

Cat. No.: B12376508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Marsdenoside B, a C21 steroidal glycoside isolated from Marsdenia tenacissima. The

information presented herein is essential for the identification, characterization, and further

investigation of this natural product for potential therapeutic applications. The data is compiled

from the primary literature that first described the isolation and structural elucidation of this

compound.

Spectroscopic Data of Marsdenoside B
The structural elucidation of Marsdenoside B was achieved through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry

(MS), and Infrared (IR) spectroscopy. The quantitative data from these analyses are

summarized below.

Nuclear Magnetic Resonance (NMR) Data
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. The ¹H and ¹³C NMR data for Marsdenoside B were recorded in a CDCl₃ solution.

Table 1: ¹H NMR Spectroscopic Data for Marsdenoside B (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

Aglycone

3 3.55 m

11 5.15 dd 10.5, 5.0

12 4.90 d 5.0

18-CH₃ 1.15 s

19-CH₃ 0.95 s

21-CH₃ 2.10 s

Sugar Moiety

1' 4.40 d 7.5

3'-OCH₃ 3.45 s

6'-CH₃ 1.25 d 6.0

Table 2: ¹³C NMR Spectroscopic Data for Marsdenoside B (125 MHz, CDCl₃)
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Position δC (ppm) Position δC (ppm)

Aglycone Sugar Moiety

1 38.5 1' 101.5

2 28.1 2' 74.5

3 78.9 3' 82.1

4 39.0 4' 72.3

5 140.8 5' 71.8

6 121.5 6' 18.2

7 31.8 3'-OCH₃ 56.5

8 35.5

9 49.8

10 36.9

11 71.2

12 75.8

13 44.2

14 84.5

15 34.2

16 23.5

17 62.8

18 15.9

19 19.3

20 209.1

21 31.1
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Mass Spectrometry (MS) Data
Electrospray Ionization Mass Spectrometry (ESI-MS) was used to determine the molecular

weight of Marsdenoside B.

Table 3: ESI-MS Data for Marsdenoside B

Ion m/z

[M+Na]⁺ 603.3

Infrared (IR) Spectroscopy Data
The IR spectrum of Marsdenoside B provides information about the functional groups present

in the molecule.

Table 4: IR Spectroscopic Data for Marsdenoside B (KBr Pellet)

Wavenumber (cm⁻¹) Assignment

3440 O-H stretching

2930 C-H stretching

1725 C=O stretching (ester)

1705 C=O stretching (ketone)

1640 C=C stretching

1070 C-O stretching

Experimental Protocols
The following sections detail the methodologies used to obtain the spectroscopic data for

Marsdenoside B.

NMR Spectroscopy
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Instrumentation: A Bruker AV-500 spectrometer was used to record the ¹H and ¹³C NMR

spectra.

Sample Preparation: The sample of Marsdenoside B was dissolved in deuterated

chloroform (CDCl₃).

¹H NMR Spectroscopy: The ¹H NMR spectrum was acquired at 500 MHz. Chemical shifts are

reported in parts per million (ppm) relative to tetramethylsilane (TMS) as the internal

standard.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum was acquired at 125 MHz. Chemical shifts

are reported in ppm relative to TMS.

Mass Spectrometry
Instrumentation: An Agilent 1100 series LC/MSD Trap SL mass spectrometer was used.

Ionization Method: Electrospray ionization (ESI) in the positive ion mode was employed.

Sample Introduction: The sample was introduced into the mass spectrometer via direct

infusion.

Data Acquisition: The mass-to-charge ratio (m/z) of the sodium adduct ([M+Na]⁺) was

recorded.

Infrared Spectroscopy
Instrumentation: A Bio-Rad FTS-135 spectrometer was used to record the IR spectrum.

Sample Preparation: The sample was prepared as a potassium bromide (KBr) pellet.

Data Acquisition: The spectrum was recorded in the range of 4000-400 cm⁻¹. The absorption

bands are reported in wavenumbers (cm⁻¹).

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the isolation and spectroscopic

analysis of a natural product like Marsdenoside B.
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Caption: Workflow for Natural Product Spectroscopic Analysis.
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To cite this document: BenchChem. [Spectroscopic Profile of Marsdenoside B: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376508#spectroscopic-data-of-marsdenoside-b-
nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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